Cas no 1368740-53-7 (2-Amino-1-(4-bromo-2-methylphenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(4-bromo-2-methylphenyl)ethan-1-ol
• CAS No: 1368740-53-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5765596
• PubChem ID: 69953618
• Update Time: 2023-12-26

2-Amino-1-(4-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1368740-53-7
• 2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol
• EN300-1896275
• 2-Amino-1-(4-bromo-2-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12BrNO/c1-6-4-7(10)2-3-8(6)9(12)5-11/h2-4,9,12H,5,11H2,1H3
• InChI Key： ZMKVIJOTXVLCIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CN)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes